dTDP-alpha-D-glucose(2-)

• Molecular Formula: C16H24N2O16P2-2
• Molecular Weight: 562.3 g/mol
• IUPAC Name: [[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-oxidophosphoryl] [(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] phosphate
• InChI: InChI=1S/C16H26N2O16P2/c1-6-3-18(16(25)17-14(6)24)10-2-7(20)9(31-10)5-30-35(26,27)34-36(28,29)33-15-13(23)12(22)11(21)8(4-19)32-15/h3,7-13,15,19-23H,2,4-5H2,1H3,(H,26,27)(H,28,29)(H,17,24,25)/p-2/t7-,8+,9+,10+,11+,12-,13+,15+/m0/s1
• InChI Key: YSYKRGRSMLTJNL-URARBOGNSA-L
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)([O-])OP(=O)([O-])O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)([O-])OP(=O)([O-])OC3C(C(C(C(O3)CO)O)O)O)O
• synonyms: deoxythymidine diphosphate-glucose; dTDP-glucose

Description

DTDP-alpha-D-glucose(2-) is a nucleotide-sugar oxoanion that is the dianion of dTDP-alpha-D-glucose arising from deprotonation of both OH groups of the diphosphate. It has a role as a human metabolite. It is a conjugate base of a dTDP-alpha-D-glucose.

Scientific Research Applications

Structural Analysis and Enzyme Function

• QdtB Aminotransferase in dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose Biosynthesis :

  • A study of QdtB from Thermoanaerobacterium thermosaccharolyticum E207-71, a PLP-dependent aminotransferase, reveals its role in the biosynthesis of an unusual deoxyamino sugar found in the O-antigens of some bacteria and S-layers of Gram-positive bacteria. This enzyme is crucial for the production of dTDP-Quip3NAc, highlighting its importance in microbial biochemistry (Thoden, Holden, Schäffer, & Messner, 2009).

• QdtC Enzyme in dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose Biosynthesis :

  • Research on QdtC, a CoA-dependent N-acetyltransferase, demonstrates its role in the final step of the Quip3NAc biosynthetic pathway. The study provides insights into the enzyme's structure and function, contributing to our understanding of complex biochemical pathways (Thoden, Cook, Schäffer, Messner, & Holden, 2009).

• Dehydratase Activity in dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose Synthesis :

  • Research focusing on the biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose in Thermoanaerobacterium thermosaccharolyticum E207-71, highlights the role of enzymes like transferase, dehydratase, isomerase, and transaminase in this complex biochemical process (Pföstl, Zayni, Hofinger, Kosma, Schäffer, & Messner, 2008).

Enzymatic Synthesis and Applications

• (Chemo)enzymatic Synthesis of dTDP-Activated 2,6-dideoxysugars :

  • A study explores the enzymatic synthesis strategy for producing dTDP-activated 2,6-dideoxyhexoses, crucial for the biosynthesis of polyketides and other antibiotic/antitumor drugs. This represents a significant advance in the field of medicinal chemistry (Amann, Dräger, Rupprath, Kirschning, & Elling, 2001).

• One-pot Enzymatic Production of Key Intermediates :

  • Research on the enzymatic production of dTDP-4-keto-6-deoxy-D-glucose, a key intermediate in antibiotic synthesis, showcases the potential of biotechnological approaches in drug development and production (Oh, Lee, Kim, Sohng, Liou, & Lee, 2003).